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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-azidoacetylmannosamine-tetraacylated (Ac4ManNAz) is a powerful and widely used
metabolic labeling agent for the non-radioactive detection and analysis of glycans. This cell-
permeable, unnatural monosaccharide derivative enables the introduction of a bioorthogonal
azide group into the sialic acid biosynthetic pathway. Once metabolized, the azido-modified
sialic acids are incorporated into cellular and secreted glycoproteins and glycolipids. The azide
group serves as a chemical handle for subsequent covalent conjugation with probes via highly
selective bioorthogonal reactions, such as the Staudinger ligation or copper-catalyzed and
copper-free "click chemistry".[1][2] This allows for the visualization, tracking, and proteomic
analysis of glycoconjugates in living cells and organisms without the safety and disposal
concerns associated with radioactive labels.[3]

Chemical and Physical Properties

Ac4ManNAz, with the chemical formula C16H22N4010, is a tetra-O-acetylated derivative of N-
azidoacetylmannosamine.[4] The peracetylation enhances its cell permeability, allowing it to
readily cross the cell membrane.[5]
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Property Value
Chemical Formula C16H22N4010
Molecular Weight 430.37 g/mol
CAS Number 361154-30-5
Appearance White solid

Soluble in DMSO and dimethylformamide

Solubilit
Y (approx. 2 mg/ml); slightly soluble in ethanol.

Sources:[4][6][7]

Mechanism of Action: Metabolic Incorporation

The core of AcdManNAZz's function lies in its ability to hijack the cell's natural sialic acid
biosynthetic pathway. Once inside the cell, cytosolic esterases cleave the acetyl groups,
releasing N-azidoacetylmannosamine (ManNAz).[5][8] ManNAz is then processed by the same
enzymatic machinery as its natural counterpart, N-acetylmannosamine (ManNAc), and is
ultimately converted to the azido-sugar CMP-SiaNAz.[8] Sialyltransferases then incorporate
this modified sialic acid (SiaNAz) onto the termini of N-glycans, O-glycans, and glycolipids on
the cell surface and on secreted proteins.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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labeling-agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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